Cas no 1805369-04-3 (4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805369-04-3
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4874461
• Update Time: 2025-05-25

4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5ClF5NO/c9-5-3(7(10)11)1-15-6(4(5)2-16)8(12,13)14/h1,7,16H,2H2
• InChI Key： HMLQVIYAHZHABQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C(F)(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol

Recent Advances in the Study of 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol (CAS: 1805369-04-3)

The compound 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol (CAS: 1805369-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a compound of high interest for researchers in the field.

One of the key areas of research has been the optimization of synthetic routes for 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, multi-step synthesis pathway that improves yield and purity while reducing production costs. The study highlighted the importance of controlling reaction conditions, particularly in the introduction of the difluoromethyl group, to avoid unwanted side reactions. This advancement is expected to facilitate larger-scale production for further preclinical and clinical studies.

In terms of biological activity, recent investigations have explored the compound's potential as a kinase inhibitor. Preliminary in vitro studies have shown that 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol exhibits selective inhibition against certain tyrosine kinases involved in inflammatory pathways. These findings, presented at the 2023 International Conference on Chemical Biology, suggest potential applications in treating autoimmune diseases and certain cancers. However, researchers caution that more extensive in vivo studies are needed to validate these observations and assess the compound's pharmacokinetic properties.

Another significant development comes from the agrochemical sector, where this compound has been investigated as a potential fungicide. Field trials conducted in 2022-2023 demonstrated its efficacy against a broad spectrum of fungal pathogens affecting major crops. The presence of multiple fluorine atoms in its structure appears to enhance its stability and bioavailability, making it particularly effective in challenging environmental conditions. Regulatory evaluations are currently underway in several countries, with preliminary data suggesting favorable environmental and toxicological profiles.

Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the pyridine core affect the compound's properties. Research teams have identified that the chloro and trifluoromethyl groups at positions 4 and 2 respectively are crucial for maintaining biological activity, while the difluoromethyl group at position 5 appears to influence metabolic stability. These findings, published in Bioorganic & Medicinal Chemistry Letters, are guiding the design of next-generation derivatives with improved potency and selectivity.

Despite these promising developments, challenges remain in the research of 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol. Issues such as potential metabolic instability in certain biological systems and the need for more comprehensive toxicity profiling are currently being addressed in ongoing studies. The scientific community anticipates that continued research on this compound will yield important contributions to both pharmaceutical and agrochemical development in the coming years.